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Compound of Interest

Compound Name: Clethodim Sulfoxide

Cat. No.: B123023 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the solid-phase extraction

(SPE) of clethodim sulfoxide from various matrices. Clethodim is a post-emergence

cyclohexanedione herbicide, and its primary metabolites, including clethodim sulfoxide and

clethodim sulfone, are of significant interest in environmental monitoring and food safety

analysis.

Introduction
Solid-phase extraction is a widely used sample preparation technique that concentrates and

purifies analytes from a complex matrix. For the analysis of clethodim sulfoxide, SPE is a

crucial step to remove interfering substances and improve the sensitivity and robustness of

analytical methods such as high-performance liquid chromatography (HPLC) and liquid

chromatography-tandem mass spectrometry (LC-MS/MS). The choice of SPE sorbent and

elution solvents is critical for achieving high recovery and reproducible results.

Data Presentation: Performance of SPE Methods
The following table summarizes the performance of various SPE and related sample

preparation methods for the determination of clethodim and its metabolites, including

clethodim sulfoxide, in different sample matrices.
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Matrix
Sample
Preparation
Method

Analytes
Recovery
(%)

LOQ/LOD
Analytical
Method

Pork,

Chicken

Liver, Milk

Acetonitrile

extraction,

liquid-liquid

partitioning

with n-

hexane, C18

solid-phase

dispersion

purification.

[1]

Clethodim,

Clethodim

Sulfone,

Clethodim

Sulfoxide

84 - 108
LOQ: 0.005 -

0.01 mg/L

UPLC-

MS/MS[1]

Soil, Tobacco

Acetonitrile

extraction,

purification

with

octadecyl

silane (C18).

[2]

Clethodim,

Clethodim

Sulfoxide,

Clethodim

Sulfone

74.8 - 104.4

LOD: 0.024 -

0.06 mg/kg;

LOQ: 0.08 -

0.2 mg/kg

LC-MS/MS[2]

Rape Plant,

Rape Seed,

Soil

QuEChERS

(Quick, Easy,

Cheap,

Effective,

Rugged, and

Safe)

Clethodim,

Clethodim

Sulfoxide,

Clethodim

Sulfone

78.7 - 104.2
LOD: 0.002 -

0.01 mg/kg

HPLC-

MS/MS[3]

Soil

Methanol/wat

er extraction,

partitioning

into

methylene

chloride,

silica Sep-

Pak cleanup.

[4]

Clethodim

Sulfoxide and

other

metabolites

Not specified Not specified HPLC-UV[4]
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Agricultural

Products

Extraction

followed by

oxidation of

clethodim

and

clethodim

sulfoxide to

clethodim

sulfone.[5]

Clethodim

(measured as

sulfone)

91 - 118

Detection

Limit: 0.01

ppm

LC[5]

Experimental Protocols
Protocol 1: SPE using C18 Cartridges for Animal-
Derived Food Samples
This protocol is adapted from a method for the analysis of clethodim and its metabolites in pork,

chicken liver, and milk.[1]

1. Sample Preparation and Extraction: a. Homogenize 5 g of the sample (pork or chicken liver)

or measure 5 mL of milk into a 50 mL centrifuge tube. b. Add 10 mL of acetonitrile. c.

Homogenize at high speed for 1 minute. d. Add 2 g of sodium chloride and 3 g of anhydrous

sodium sulfate, vortex for 1 minute. e. Centrifuge at 8000 rpm for 5 minutes. f. Collect the

supernatant (acetonitrile layer).

2. Liquid-Liquid Partitioning: a. Transfer the supernatant to a new tube and add 5 mL of n-

hexane. b. Vortex for 1 minute and then centrifuge at 8000 rpm for 3 minutes. c. Discard the

upper n-hexane layer. Repeat this step.

3. Solid-Phase Extraction (C18): a. Conditioning: Condition a C18 SPE cartridge (500 mg, 6

mL) by passing 5 mL of methanol followed by 5 mL of deionized water. b. Loading: Load the

extract from step 2c onto the conditioned C18 cartridge. c. Washing: Wash the cartridge with 5

mL of a 5% methanol in water solution to remove polar interferences. d. Drying: Dry the

cartridge under vacuum for 10 minutes. e. Elution: Elute the analytes with 8 mL of acetonitrile.

4. Final Preparation: a. Evaporate the eluate to dryness under a gentle stream of nitrogen at

40°C. b. Reconstitute the residue in 1 mL of the initial mobile phase for LC-MS/MS analysis.
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Protocol 2: SPE using Silica Cartridges for Soil Samples
This protocol is a general procedure based on a method for the determination of clethodim

metabolites in soil.[4]

1. Sample Preparation and Extraction: a. Weigh 20 g of the soil sample into a suitable

container. b. Add 150 mL of an 80:20 methanol/water mixture. c. Homogenize for 3 minutes. d.

Vacuum filter the extract.

2. Liquid-Liquid Partitioning: a. Transfer the filtrate to a separatory funnel. b. Add 300 mL of

water, 1 mL of concentrated hydrochloric acid, and 10 g of sodium chloride. c. Extract the

aqueous layer three times with 100 mL of methylene chloride. d. Combine the methylene

chloride extracts and dry them over anhydrous sodium sulfate. e. Evaporate the extract to

dryness.

3. Solid-Phase Extraction (Silica): a. Conditioning: Condition a silica Sep-Pak cartridge with 5

mL of methylene chloride. b. Loading: Re-dissolve the residue from step 2e in a small volume

of methylene chloride and load it onto the conditioned cartridge. c. Washing: Wash the

cartridge with 5 mL of a 10% acetone in methylene chloride solution. d. Elution: Elute the

clethodim sulfoxide and other metabolites with 10 mL of acetone.

4. Final Preparation: a. Evaporate the eluate to dryness. b. Reconstitute the residue in a

suitable solvent for HPLC analysis.
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General Solid-Phase Extraction Workflow for Clethodim Sulfoxide Analysis
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Caption: General workflow for the solid-phase extraction of clethodim sulfoxide.
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Oxidative Metabolism of Clethodim

Clethodim Clethodim SulfoxideOxidation Clethodim SulfoneOxidation

Click to download full resolution via product page

Caption: The primary oxidative metabolic pathway of clethodim.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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